Cas no 89209-05-2 (2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl-)

2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl- structure
89209-05-2 structure
Product Name:2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl-
CAS No:89209-05-2
MF:C11H14N2S
MW:206.307260990143
CID:608712
PubChem ID:13114404
Update Time:2025-04-19

2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl-
    • 6-tert-butyl-4-methyl-2,1,3-benzothiadiazole
    • DTXSID50519011
    • 89209-05-2
    • Inchi: 1S/C11H14N2S/c1-7-5-8(11(2,3)4)6-9-10(7)13-14-12-9/h5-6H,1-4H3
    • InChI Key: IGPZFMXVWBJNFD-UHFFFAOYSA-N
    • SMILES: S1N=C2C(C=C(C=C2C)C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 206.08776963g/mol
  • Monoisotopic Mass: 206.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54Ų
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